N-(pyridin-2-ylmethyl)sulfamide

• IUPAC Name: 2-[(sulfamoylamino)methyl]pyridine
• InChI: InChI=1S/C6H9N3O2S/c7-12(10,11)9-5-6-3-1-2-4-8-6/h1-4,9H,5H2,(H2,7,10,11)
• InChI Key: QCNARIWDSHXOBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNS(=O)(=O)N
• Molecular Formula: C6H9N3O2S
• Molecular Weight: 187.22 g/mol
• CAS No.: 924307-96-0

Description

“N-(pyridin-2-ylmethyl)sulfamide” is a chemical compound with the molecular formula C6H9N3O2S and a molecular weight of 187.22. It is used for proteomics research.

Synthesis Analysis

The synthesis of unsymmetrical sulfamides and polysulfamides has been reported via Sulfur (VI)-Fluoride Exchange (SuFEx) click chemistry. A bimetallic metal–organic framework material, which was generated by bridging iron (III) cations and nickel (II) cations with 1,4-Benzenedicarboxylic anions (Fe2Ni-BDC), was synthesized by a solvothermal approach using nickel (II) nitrate hexahydrate and iron (III) chloride hexahydrate as the mixed metal source and 1,4-Benzenedicarboxylic acid (H2BDC) as the organic ligand source.

Chemical Reactions Analysis

The substitution behaviour of bidentate N,N′-donor (pyridin-2-ylmethyl)aniline chelates with different substituents on the mononuclear Pd (II) complexes was investigated. An efficient one-pot, Pd(PPh3)4 catalyzed, water-promoted method for the synthesis of N-(pyridin-2-ylmethyl) biphenyl-4-sulfonamides was developed under microwave irradiation.

Physical and Chemical Properties Analysis

“this compound” is a solid compound that should be stored at room temperature. Its molecular weight is 187.22 and its molecular formula is C6H9N3O2S.

Scientific Research Applications

Efficient Synthesis Techniques

Researchers have developed efficient methodologies for synthesizing derivatives of N-(pyridin-2-ylmethyl)sulfamide. For example, an efficient one-pot method has been developed for synthesizing biphenyl-4-sulfonamides bearing the pyridin-2-ylmethyl group, offering a superior approach to existing procedures with excellent yields and functional group compatibility (Zhiyou et al., 2015).

Antimicrobial Activity

Compounds derived from this compound have shown promising antimicrobial properties. A study synthesized novel sulfonamide derivatives and evaluated their antimicrobial activity, demonstrating significant activity against various microbial strains (El‐Sayed et al., 2017).

Corrosion Inhibition

Some derivatives of this compound have been tested as corrosion inhibitors for steel in acidic conditions, showing high inhibition efficiency and suggesting a potential application in industrial maintenance and protection (Bouklah et al., 2005).

Anticonvulsant Properties

Theoretical studies on the synthesis of anticonvulsant sulfamides, including those involving the pyridine nucleus, have been conducted to understand the reaction mechanisms and potentially improve the synthesis of such compounds (Gavernet et al., 2003).

Supramolecular Chemistry

This compound derivatives have been used in the design of ternary cocrystals with potential applications in crystal engineering, demonstrating the versatility of sulfonamide drugs in supramolecular assemblies (Bolla & Nangia, 2015).

Mechanism of Action

Target of Action

• Bacteria require PABA for synthesizing folic acid , which is essential for DNA production. By inhibiting the enzyme that converts PABA to folic acid, sulfamethazine disrupts bacterial growth and replication .

Mode of Action

• Without sufficient folic acid, bacteria cannot produce DNA, RNA, and other essential molecules, leading to their inhibition and eventual death .

Biochemical Pathways

• Bacterial growth is halted due to the lack of essential building blocks .

Pharmacokinetics

• Impact on Bioavailability :
  • High solubility and good absorption contribute to its bioavailability .

Result of Action

• Cellular effects include growth arrest, reduced protein synthesis, and impaired DNA replication .

Action Environment

• Efficacy and Stability :
  • Proper storage and handling are crucial for maintaining efficacy and stability .